Cas no 1501757-22-7 ([3-amino-3-(pyridin-3-yl)propyl]dimethylamine)

• Product Name: [3-amino-3-(pyridin-3-yl)propyl]dimethylamine
• CAS No: 1501757-22-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 4602639
• Update Time: 2025-08-05

[3-amino-3-(pyridin-3-yl)propyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N3,N3-dimethyl-1-(3-pyridinyl)-
• [3-amino-3-(pyridin-3-yl)propyl]dimethylamine

• Inchi： 1S/C10H17N3/c1-13(2)7-5-10(11)9-4-3-6-12-8-9/h3-4,6,8,10H,5,7,11H2,1-2H3
• InChI Key： NWCMKNZDDIKUAI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(N)CCN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [3-amino-3-(pyridin-3-yl)propyl]dimethylamine

Comprehensive Overview of [3-amino-3-(pyridin-3-yl)propyl]dimethylamine (CAS No. 1501757-22-7)

[3-amino-3-(pyridin-3-yl)propyl]dimethylamine (CAS No. 1501757-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a pyridine ring, a propylamine backbone, and a dimethylamine functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and inflammatory pathways.

The growing demand for pyridine derivatives in medicinal chemistry has propelled the study of compounds like [3-amino-3-(pyridin-3-yl)propyl]dimethylamine. Its molecular structure allows for interactions with various biological targets, such as enzymes and receptors, which is why it is often explored in the development of small-molecule therapeutics. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as computational models predict their binding affinities and optimize their synthetic routes.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of [3-amino-3-(pyridin-3-yl)propyl]dimethylamine?" The answer lies in its role as a building block for more complex molecules. For instance, it can be used to create heterocyclic compounds with potential antibacterial or antiviral properties. Additionally, its amino and dimethylamino groups make it a candidate for catalysis and ligand design in coordination chemistry.

Another hot topic is the green synthesis of such compounds. With increasing environmental concerns, researchers are investigating eco-friendly methods to produce [3-amino-3-(pyridin-3-yl)propyl]dimethylamine using biocatalysts or microwave-assisted reactions. These approaches align with the principles of sustainable chemistry, reducing waste and energy consumption while maintaining high yields.

From a commercial perspective, the compound's CAS No. 1501757-22-7 is often referenced in patent literature and material safety data sheets (MSDS), underscoring its industrial relevance. Companies specializing in custom synthesis and contract research frequently list it as part of their portfolio, catering to clients in the pharmaceutical and agrochemical sectors. Its stability under standard conditions also makes it a practical choice for laboratory use.

In summary, [3-amino-3-(pyridin-3-yl)propyl]dimethylamine (CAS No. 1501757-22-7) is a multifaceted compound with broad applications in drug development and chemical synthesis. Its relevance to neurological research, green chemistry, and AI-aided molecular design positions it as a key player in modern scientific advancements. As interest in targeted therapies and sustainable manufacturing grows, this compound is likely to remain at the forefront of innovation.